molecular formula C10H18N2O B14485556 2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine CAS No. 65972-74-9

2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine

Cat. No.: B14485556
CAS No.: 65972-74-9
M. Wt: 182.26 g/mol
InChI Key: VXCIYROZOLHXHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine is a heterocyclic compound featuring a piperidine ring substituted with methyl groups at positions 2 and 6, and a 2-oxazolinyl moiety at position 1. The oxazoline ring introduces a polar, electron-rich region, while the methyl groups enhance steric bulk and hydrophobicity. This structural duality makes it a versatile scaffold in medicinal chemistry, particularly in targeting protein-ligand interactions such as sigma-1 receptors (S1R) or enzymes involved in metabolic pathways .

Properties

CAS No.

65972-74-9

Molecular Formula

C10H18N2O

Molecular Weight

182.26 g/mol

IUPAC Name

2-(2,6-dimethylpiperidin-1-yl)-4,5-dihydro-1,3-oxazole

InChI

InChI=1S/C10H18N2O/c1-8-4-3-5-9(2)12(8)10-11-6-7-13-10/h8-9H,3-7H2,1-2H3

InChI Key

VXCIYROZOLHXHH-UHFFFAOYSA-N

Canonical SMILES

CC1CCCC(N1C2=NCCO2)C

Origin of Product

United States

Preparation Methods

The synthesis of 2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine typically involves the following steps:

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Mechanism of Action

The mechanism of action of 2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs and their distinguishing features are summarized below:

Compound Name Substituents/Modifications Key Functional Attributes Biological Activity/Application Reference
2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine 2,6-dimethylpiperidine + 2-oxazolinyl Polar oxazoline, hydrophobic methyl S1R ligand, potential antiviral activity
BIBB 515 1-(4-chlorobenzoyl)-4-(4-(2-oxazolin-2-yl)benzylidene)piperidine Chlorobenzoyl, benzylidene linkage Cholesterol biosynthesis inhibition, antiviral (viperin interaction)
Compound 8c (CYP17 inhibitor) Piperidine with morpholine C-2,6 substituents Morpholine-derived electron-withdrawing groups Non-steroidal CYP17 inhibition
2,6-cis-2,6-dimethyl-1-(2-hydroxyethyl)piperidine 2,6-dimethylpiperidine + 2-hydroxyethyl Hydrophilic hydroxyethyl group Synthetic intermediate, solubility enhancer
Piperidine, 2,6-dimethyl-1-(2-methyl-1-oxo-2-butenyl) 2-methyl-1-oxo-2-butenyl substituent Conjugated carbonyl, hydrophobic chain Unknown (limited data)

Binding Affinity and Pharmacophore Compatibility

  • Target Compound : The oxazoline group facilitates hydrogen bonding with residues like Glu172 in S1R ligands, while the 2,6-dimethylpiperidine aligns with hydrophobic pockets near helices α4/α5 . Compounds with RMSD > 2.5 Å (e.g., analogs in Table 2 of ) exhibit displaced piperidine orientations but retain salt-bridge interactions, suggesting adaptability to pharmacophore patterns .
  • BIBB 515 : The 4-chlorobenzoyl group enhances binding to viperin, disrupting cholesterol biosynthesis via HMGR inhibition. Its benzylidene-oxazoline moiety may mimic sterol intermediates, offering antiviral specificity .
  • CYP17 Inhibitors (e.g., Compound 8c) : Morpholine substituents at C-2,6 alter electron density on the piperidine ring, enhancing interactions with cytochrome P450 heme iron. This contrasts with the target compound’s oxazoline, which lacks direct metal-coordination capacity .

Physicochemical and Pharmacokinetic Properties

  • Hydrophobicity: The target compound’s methyl groups increase logP compared to the hydroxyethyl analog (), which is more water-soluble.
  • Metabolic Stability : Oxazoline rings are prone to hydrolysis under acidic conditions, whereas morpholine (Compound 8c) and hydroxyethyl groups () offer greater metabolic stability .

Research Findings and Data Highlights

  • Docking Studies : Analogs with bulkier substituents (e.g., 1-(3-phenylbutyl)piperidine) exhibit RMSD > 4 Å but maintain Glu172 interactions, indicating flexible adaptation to hydrophobic cavities .
  • Synthetic Feasibility : The hydroxyethyl analog () is synthesized via straightforward alkylation, whereas the target compound requires oxazoline ring formation under controlled conditions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.